N-(4-benzamido-3-methylphenyl)-4-methoxy-3-nitrobenzamide

• IUPAC Name: N-(4-benzamido-3-methylphenyl)-4-methoxy-3-nitrobenzamide
• InChI: InChI=1S/C22H19N3O5/c1-14-12-17(9-10-18(14)24-21(26)15-6-4-3-5-7-15)23-22(27)16-8-11-20(30-2)19(13-16)25(28)29/h3-13H,1-2H3,(H,23,27)(H,24,26)
• InChI Key: WOJCXSBJWHDCEH-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)C2=CC(=C(C=C2)OC)[N+](=O)[O-])NC(=O)C3=CC=CC=C3
• Molecular Formula: C22H19N3O5
• Molecular Weight: 405.4 g/mol

Description

N-(4-benzamido-3-methylphenyl)-4-methoxy-3-nitrobenzamide is a complex organic compound belonging to the class of benzamides

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-benzamido-3-methylphenyl)-4-methoxy-3-nitrobenzamide typically involves a multi-step process. One common method includes the following steps:

Amidation: The formation of the amide bond by reacting the nitro compound with an amine derivative in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC).

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale. The process is optimized for higher yields and purity, often using continuous flow reactors and automated systems to ensure consistent quality.

Chemical Reactions Analysis

Types of Reactions

N-(4-benzamido-3-methylphenyl)-4-methoxy-3-nitrobenzamide can undergo various chemical reactions, including:

Oxidation: The nitro group can be reduced to an amine using reducing agents such as hydrogen gas in the presence of a palladium catalyst.

Substitution: The methoxy group can be substituted with other functional groups using nucleophilic substitution reactions.

Hydrolysis: The amide bond can be hydrolyzed under acidic or basic conditions to yield the corresponding carboxylic acid and amine.

Common Reagents and Conditions

Oxidation: Hydrogen gas, palladium catalyst.

Substitution: Nucleophiles such as halides, alcohols, or thiols.

Hydrolysis: Acidic or basic aqueous solutions.

Major Products Formed

Reduction: Formation of the corresponding amine derivative.

Substitution: Formation of various substituted derivatives depending on the nucleophile used.

Hydrolysis: Formation of carboxylic acid and amine.

Scientific Research Applications

N-(4-benzamido-3-methylphenyl)-4-methoxy-3-nitrobenzamide has several applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic applications, particularly in drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of N-(4-benzamido-3-methylphenyl)-4-methoxy-3-nitrobenzamide involves its interaction with specific molecular targets. The compound may inhibit certain enzymes or receptors, leading to a cascade of biochemical events. The exact pathways and targets depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• N-(4-benzamido-3-methylphenyl)-1,3-benzodioxole-5-carboxamide
• N-(4-benzamido-3-methylphenyl)-5-nitrofuran-2-carboxamide

Uniqueness

N-(4-benzamido-3-methylphenyl)-4-methoxy-3-nitrobenzamide is unique due to its specific combination of functional groups, which confer distinct chemical and biological properties. Compared to similar compounds, it may exhibit different reactivity, stability, and biological activity, making it valuable for specific research and industrial applications.